methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate

• IUPAC Name: methyl 2-[4-(4-oxo-2,3,5,6-tetrahydro-1H-benzo[a]phenanthridin-5-yl)phenoxy]acetate
• InChI: InChI=1S/C26H23NO4/c1-30-23(29)15-31-18-12-9-17(10-13-18)26-25-20(7-4-8-22(25)28)24-19-6-3-2-5-16(19)11-14-21(24)27-26/h2-3,5-6,9-14,26-27H,4,7-8,15H2,1H3
• InChI Key: IPWLWGBPADHXPS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)C2C3=C(CCCC3=O)C4=C(N2)C=CC5=CC=CC=C54
• Molecular Formula: C26H23NO4
• Molecular Weight: 413.5 g/mol

Description

Methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate, also known as MOPA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MOPA is a small molecule that has been shown to interact with various biological targets, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate is not fully understood, but it is thought to involve the modulation of multiple biological targets. methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has been shown to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair, and cyclooxygenase-2, which is involved in inflammation. methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has also been shown to modulate the activity of various signaling pathways, including the MAPK and PI3K/Akt pathways.
Biochemical and Physiological Effects
methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has also been shown to reduce the production of inflammatory cytokines in animal models of inflammatory diseases. Additionally, methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has been found to inhibit the replication of several viruses, including HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate in lab experiments is its broad range of biological activities. methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has been shown to interact with multiple biological targets, making it a versatile tool for studying various biological processes. Additionally, methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate is a small molecule, which makes it easier to manipulate and study in vitro.
One of the limitations of using methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate in lab experiments is its complex synthesis. The multi-step synthesis of methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate requires expertise in organic chemistry, which may limit its accessibility to researchers who do not have this expertise. Additionally, the biological activity of methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate may be influenced by factors such as solubility and stability, which can be difficult to control in lab experiments.

Future Directions

There are several future directions for the research on methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate. One potential direction is the development of methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the study of the structure-activity relationship of methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate, which could lead to the development of more potent and selective analogs. Additionally, the study of the pharmacokinetics and pharmacodynamics of methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate could provide insights into its efficacy and safety in vivo.

Scientific Research Applications

Methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and antiviral activities. methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, methyl [4-(4-oxo-1,2,3,4,5,6-hexahydrobenzo[a]phenanthridin-5-yl)phenoxy]acetate has shown promising activity against several viruses, including HIV and herpes simplex virus.